Cas no 112747-94-1 (1-(2-chloroethyl)-4-(3-chloropropyl)-Piperazine)

1-(2-chloroethyl)-4-(3-chloropropyl)-Piperazine structure
112747-94-1 structure
Product Name:1-(2-chloroethyl)-4-(3-chloropropyl)-Piperazine
CAS No:112747-94-1
MF:C9H18Cl2N2
MW:225.158620357513
CID:1099370
PubChem ID:434165
Update Time:2025-04-20

1-(2-chloroethyl)-4-(3-chloropropyl)-Piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chloroethyl)-4-(3-chloropropyl)-Piperazine
    • 1-(2-chloroethyl)-4-(3-chloropropyl)piperazine
    • Piperazine, 1-[2-chloroethyl]-4-[3-chloropropyl]-
    • NSC344007
    • CHEMBL2009892
    • DTXSID60330991
    • Piperazine, 1-(2-chloroethyl)-4-(3-chloropropyl)-, dihydrochloride
    • QPTRATAVQVHORS-UHFFFAOYSA-N
    • 1-(2-Chloroethyl)-4-(3-chloropropyl)piperazine #
    • NCI60_003056
    • SCHEMBL10552270
    • 112747-94-1
    • Inchi: 1S/C9H18Cl2N2/c10-2-1-4-12-6-8-13(5-3-11)9-7-12/h1-9H2
    • InChI Key: QPTRATAVQVHORS-UHFFFAOYSA-N
    • SMILES: ClCCN1CCN(CCCCl)CC1

Computed Properties

  • Exact Mass: 224.0847040g/mol
  • Monoisotopic Mass: 224.0847040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 6.5Ų
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